2,5-Dimethoxyaniline hydrochloride
Overview
Description
2,5-Dimethoxyaniline hydrochloride is a useful research compound. Its molecular formula is C8H12ClNO2 and its molecular weight is 189.64 g/mol. The purity is usually 95%.
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Scientific Research Applications
Electrochemical Applications
Poly(2,5-dimethoxyaniline) hydrochloride, derived from 2,5-dimethoxyaniline, has been extensively studied for its electrochemical properties. This compound has been used as a cathode material in hybrid supercapacitors, displaying high conductivity, good crystallinity, and effective nanostructured morphology. Research has highlighted its significant potential in energy storage, offering high specific capacitance and excellent cycle performance (Palaniappan et al., 2011). Additionally, 2,5-dimethoxyaniline has been employed in the electrochemical synthesis on glassy carbon electrodes for the detection of L- and D-glutamic acids, indicating its utility in chiral molecule differentiation (Xin Zeng, Nan Li, & Jichang Wang, 2019).
Nanomaterial Synthesis
Nanostructured poly(2,5-dimethoxyaniline) powder, synthesized using a green chemistry approach, exhibits high electrical conductivity and charge storage capacity. This development represents a significant advancement in the field of nanomaterials, particularly in creating compact, high surface area materials (Sujit Jain et al., 2010).
Polymer Science
Research has also focused on the chemical and electrochemical syntheses of poly(2,5-dimethoxyaniline) (PDMA). These studies have revealed that PDMA exhibits properties such as efficient catalysis of the proton-dependent benzoquinone-hydroquinone couple, influenced by the acidic medium used during the polymerization process. This insight contributes to the understanding of conducting polymers and their potential applications (G. Storrier, Stephen B. Colbran, & D. B. Hibbert, 1994).
Electrochromic Materials
The use of poly(2,5-dimethoxyaniline) in electrochromic materials has been explored, with findings showing that the electrochemical synthesis in different acids leads to variations in film morphology and response times. This research is significant for the development of electrochromic devices and materials (Bureerat Suephatthima et al., 2014).
Sensor Development
Poly(2,5-dimethoxyaniline) based pH sensors have been developed, demonstrating reversible and linear responses in a certain pH range. This innovation represents a significant step forward in the field of potentiometric sensors, offering new possibilities for accurate pH measurement (W. Prissanaroon-Ouajai et al., 2009).
Properties
IUPAC Name |
2,5-dimethoxyaniline;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11NO2.ClH/c1-10-6-3-4-8(11-2)7(9)5-6;/h3-5H,9H2,1-2H3;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NUBDEJZUYICQKU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)OC)N.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12ClNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
189.64 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
62994-90-5 |
Source
|
| Record name | NSC51764 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=51764 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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